Cas no 6221-06-3 (5-Formyl Nicotinic Acid Methyl Ester)

5-Formyl Nicotinic Acid Methyl Ester Properties

Names and Identifiers

• 5-formyl-3-Pyridinecarboxylic acid methyl ester
• 5-Formyl Nicotinic Acid Methyl Ester
• 5-FORMYL-NICOTINIC ACID METHYL ESTER
• methyl 5-formylnicotinate
• methyl 5-formylpyridine-3-carboxylate
• DTXSID90599493
• Z1198311040
• AS-53254
• P16250
• MFCD11100668
• EN300-332066
• Methyl5-Formylnicotinate
• DB-073067
• CS-0048980
• SCHEMBL2475641
• AKOS006307655
• 6221-06-3
• VLRLIUOJJSNOCS-UHFFFAOYSA-N
• SB21411
• Methyl 5-formylpyridine-3-carboxylate
• Methyl 5-Formylnicotinate
• XH0838
• +Expand

• MDL： MFCD11100668
• InChIKey： VLRLIUOJJSNOCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO3/c1-12-8(11)7-2-6(5-10)3-9-4-7/h2-5H,1H3
• SMILES： COC(=O)C1=CN=CC(=C1)C=O

Computed Properties

• Exact Mass: 165.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.042593085g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• LogP: 0.68070
• PSA: 56.26000
• Boiling Point: 286.1±25.0 °C at 760 mmHg
• Melting Point: 85-91°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 126.9±23.2 °C
• Solubility: Chloroform (Slightly), Dichloromethane, Ethyl Acetate (Slightly), Methanol
• Density: 1.2±0.1 g/cm3